4-methyl-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide

• IUPAC Name: 4-methyl-N-[2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C25H29N3O3S/c1-18-8-10-19(11-9-18)25(30)26-12-13-28-16-23(21-6-2-3-7-22(21)28)32-17-24(29)27-15-20-5-4-14-31-20/h2-3,6-11,16,20H,4-5,12-15,17H2,1H3,(H,26,30)(H,27,29)
• InChI Key: OUZNNPNNNCXNQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4CCCO4
• Molecular Formula: C25H29N3O3S
• Molecular Weight: 451.6 g/mol

Description

This compound is a chemical substance with the CAS No. 862826-50-4. It has been mentioned in the context of antiviral studies.

Scientific Research Applications

Crystal Structure and Biological Studies

Research on derivatives closely related to the compound , such as 4,5-dihydro-1,3,4-oxadiazole-2-thiones, reveals insights into their crystal structures and potential biological applications. These compounds have been synthesized and characterized, showing significant antibacterial and antioxidant activities, especially against Staphylococcus aureus, and demonstrating the utility of these compounds in developing antimicrobial agents (Karanth et al., 2019).

Antimicrobial Agents

Another area of application involves the synthesis and characterization of new quinazolines and related compounds as potential antimicrobial agents. These compounds have been tested against various bacteria and fungi, showcasing their potential in addressing resistance and finding new treatments for infectious diseases (Desai et al., 2007).

Green Chemistry Synthesis

A noteworthy application involves the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) benzamides via green chemistry principles, highlighting an environmentally friendly approach to synthesizing these compounds. This method not only adheres to green chemistry principles but also yields nearly quantitative results, indicating its efficiency and potential for scalable applications (Horishny & Matiychuk, 2020).

Anticancer Agents

The research extends into the synthesis of indapamide derivatives as pro-apoptotic agents for anticancer applications. These studies demonstrate the potential of structurally similar compounds in inhibiting cancer cell growth, suggesting avenues for developing new anticancer therapies (Yılmaz et al., 2015).

Serotonin Receptor Agonists

Additionally, benzamide derivatives have been explored for their activity as serotonin 4 receptor agonists, indicating potential applications in gastrointestinal motility disorders. This research shows the promise of these compounds in therapeutic applications beyond their antimicrobial and anticancer potentials (Sonda et al., 2003).